Cas no 2138283-12-0 (2,6-Diazaspiro[3.5]nonane, 6-(methylsulfonyl)-)

• Product Name: 2,6-Diazaspiro[3.5]nonane, 6-(methylsulfonyl)-
• CAS No: 2138283-12-0
• MF: C₈H₁₆N₂O₂S
• MW: 204.289840698242
• CID: 5301392
• Update Time: 2025-11-01

2,6-Diazaspiro[3.5]nonane, 6-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazaspiro[3.5]nonane, 6-(methylsulfonyl)-
• 6-(Methylsulfonyl)-2,6-diazaspiro[3.5]nonane

• Inchi： 1S/C8H16N2O2S/c1-13(11,12)10-4-2-3-8(7-10)5-9-6-8/h9H,2-7H2,1H3
• InChI Key： BHIIORBQDAZLTB-UHFFFAOYSA-N
• SMILES： C1C2(CCCN(S(C)(=O)=O)C2)CN1

Additional information on 2,6-Diazaspiro[3.5]nonane, 6-(methylsulfonyl)-

Introduction to 2,6-Diazaspiro[3.5]nonane, 6-(methylsulfonyl) and Its Applications in Modern Chemical Biology

2,6-Diazaspiro[3.5]nonane, 6-(methylsulfonyl), with the CAS number 2138283-12-0, represents a significant compound in the realm of chemical biology and pharmaceutical research. This spirocyclic diamine derivative has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the modulation of biological pathways and the design of novel therapeutic agents.

The molecular framework of 2,6-Diazaspiro[3.5]nonane, 6-(methylsulfonyl) features a spirocyclic core, which is a fused bicyclic system consisting of a nine-membered ring connected to a six-membered ring. This distinctive structure imparts exceptional rigidity and stability to the molecule, making it an attractive candidate for various biochemical interactions. The presence of two nitrogen atoms within the spirocyclic system further enhances its potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors.

The methylsulfonyl group at the 6-position of the molecule introduces a polar and electron-withdrawing moiety, which can influence both the electronic properties and solubility characteristics of the compound. This functional group is particularly interesting in the context of drug design, as it can serve as a hinge point for binding to biological targets or as a modulator of receptor activity. The combination of these structural features makes 2,6-Diazaspiro[3.5]nonane, 6-(methylsulfonyl) a versatile scaffold for medicinal chemistry investigations.

In recent years, there has been growing interest in spirocyclic compounds due to their potential to exhibit high binding affinity and selectivity towards biological targets. Spirocycles are known for their ability to mimic natural product scaffolds and have been successfully incorporated into numerous drug candidates. For instance, spirocyclic diamines have shown promise in the development of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

The spirocyclic core of 2,6-Diazaspiro[3.5]nonane, 6-(methylsulfonyl) provides a stable platform for further derivatization, allowing researchers to explore different functional groups and modifications. This flexibility is essential for optimizing pharmacokinetic properties and enhancing therapeutic efficacy. Additionally, the rigid structure can help minimize off-target effects by reducing conformational flexibility and improving binding specificity.

Recent studies have highlighted the potential of 2,6-Diazaspiro[3.5]nonane, 6-(methylsulfonyl) as an intermediate in the synthesis of novel bioactive molecules. Researchers have demonstrated its utility in generating derivatives with enhanced pharmacological properties. For example, modifications at the nitrogen atoms or the methylsulfonyl group have led to compounds with improved solubility and bioavailability, critical factors for successful drug development.

The methylsulfonyl group has been particularly studied for its role in modulating enzyme activity. Sulfonamides and sulfoxides are well-known pharmacophores that can interact with enzymes by forming hydrogen bonds or participating in electrostatic interactions. In the context of 2,6-Diazaspiro[3.5]nonane, 6-(methylsulfonyl), this group may serve as a key interaction point with target proteins, influencing both affinity and selectivity.

Advances in computational chemistry have further accelerated the exploration of 2,6-Diazaspiro[3.5]nonane, 6-(methylsulfonyl) derivatives. Molecular modeling techniques allow researchers to predict binding modes and optimize structures before experimental synthesis. These computational approaches have been instrumental in identifying promising candidates for further validation through experimental studies.

The synthesis of 2,6-Diazaspiro[3.5]nonane, 6-(methylsulfonyl) involves multi-step organic reactions that require precise control over reaction conditions. The spirocyclic core is typically formed through intramolecular cyclization reactions involving protected amino groups followed by deprotection steps. The introduction of the methylsulfonyl group often involves sulfoxidation reactions or nucleophilic substitution at sulfur centers.

In conclusion,2,6-Diazaspiro[3.5]nonane, 6-(methylsulfonyl) (CAS no: 2138283-12-0) is a structurally unique compound with significant potential in chemical biology and pharmaceutical research. Its spirocyclic core combined with functional groups such as the methylsulfonyl moiety makes it an attractive scaffold for drug discovery efforts aimed at modulating biological pathways and developing novel therapeutic agents.